Cas no 1478763-82-4 (7lambda6-thia-1-azaspiro3.5nonane-7,7-dione)

• Product Name: 7lambda6-thia-1-azaspiro3.5nonane-7,7-dione
• CAS No: 1478763-82-4
• MF: C₇H₁₃NO₂S
• MW: 175.24862074852
• CID: 5736510
• PubChem ID: 65805077
• Update Time: 2026-03-11

7lambda6-thia-1-azaspiro3.5nonane-7,7-dione Chemical and Physical Properties

Names and Identifiers

• CS-0351619
• 1478763-82-4
• 7lambda6-thia-1-azaspiro[3.5]nonane 7,7-dioxide
• AKOS015145418
• EN300-1248497
• 7-thia-1-azaspiro[3.5]nonane 7,7-dioxide
• 7Lambda6-thia-1-azaspiro[3.5]nonane-7,7-dione
• 7-Thia-1-azaspiro[3.5]nonane, 7,7-dioxide
• 7lambda6-thia-1-azaspiro3.5nonane-7,7-dione

• Inchi： 1S/C7H13NO2S/c9-11(10)5-2-7(3-6-11)1-4-8-7/h8H,1-6H2
• InChI Key： ZKEFSBWVMBBRJZ-UHFFFAOYSA-N
• SMILES： S1(CCC2(CC1)CCN2)(=O)=O

Computed Properties

• Exact Mass: 175.06669983g/mol
• Monoisotopic Mass: 175.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 382.9±35.0 °C(Predicted)
• pka: 9.56±0.20(Predicted)

Additional information on 7lambda6-thia-1-azaspiro3.5nonane-7,7-dione

Professional Introduction to Compound with CAS No. 1478763-82-4 and Product Name: 7lambda6-thia-1-azaspiro3.5nonane-7,7-dione

The compound with the CAS number 1478763-82-4 and the product name 7lambda6-thia-1-azaspiro3.5nonane-7,7-dione represents a significant advancement in the field of medicinal chemistry. This spirocyclic structure, characterized by its unique thia and azaspiro framework, has garnered considerable attention due to its potential applications in pharmaceutical research and development. The compound's intricate molecular architecture, featuring a sulfur-containing heterocycle and an azaspiro moiety, positions it as a promising candidate for further exploration in drug discovery.

In recent years, the development of novel scaffolds has been a cornerstone in the quest for more effective therapeutic agents. The 7lambda6-thia-1-azaspiro3.5nonane-7,7-dione structure exemplifies this trend by combining elements that are known to enhance binding affinity and metabolic stability. The presence of a sulfur atom in the thia ring not only contributes to the compound's overall complexity but also offers opportunities for diverse chemical modifications, enabling the synthesis of derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in numerous cellular processes, making them attractive targets for therapeutic intervention. The spirocyclic core of 7lambda6-thia-1-azaspiro3.5nonane-7,7-dione is designed to interact with specific pockets on kinase domains, potentially leading to the development of drugs that can modulate signaling pathways associated with various diseases, including cancer and inflammatory disorders. Preliminary computational studies have suggested that this compound may exhibit high selectivity for certain kinases, minimizing off-target effects.

The incorporation of both thia and azaspiro moieties into a single molecule is not trivial and requires careful consideration of stereochemistry and electronic properties. The 7lambda6-thia-1-azaspiro3.5nonane-7,7-dione framework presents an excellent opportunity to study the influence of these structural features on biological activity. Researchers have been particularly interested in how the spirocyclic connection between the two heterocycles affects conformational flexibility and binding interactions. This has led to a series of synthetic strategies aimed at optimizing the compound's pharmacokinetic profile.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex molecules like 7lambda6-thia-1-azaspiro3.5nonane-7,7-dione. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to construct the spirocyclic core with high precision. These methods not only facilitate the synthesis of the target compound but also allow for rapid diversification of the molecular library, enabling high-throughput screening for biologically active derivatives.

The potential therapeutic applications of 7lambda6-thia-1-azaspiro3.5nonane-7,7-dione extend beyond kinase inhibition. The compound's unique structure suggests that it may also interact with other biological targets, such as proteases and ion channels. This versatility makes it an attractive scaffold for designing multi-target drugs that can address complex pathologies by modulating multiple disease-relevant pathways simultaneously.

In conclusion, the compound with CAS number 1478763-82-4 and product name 7lambda6-thia-1-azaspiro3.5nonane-7,7-dione represents a significant contribution to medicinal chemistry. Its innovative structure and promising biological profile make it a valuable asset in the search for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.